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Compound of Interest

Compound Name: Chlorothalonil-13C2

Cat. No.: B12402729 Get Quote

Essential Safety and Handling Guide for
Chlorothalonil-13C2
This guide provides critical safety and logistical information for the handling and disposal of

Chlorothalonil-13C2 in a laboratory setting. Adherence to these procedures is essential to

ensure the safety of researchers and to maintain a safe working environment. Chlorothalonil is

a hazardous substance that can be fatal if inhaled, causes serious eye damage, may cause an

allergic skin reaction, and is suspected of causing cancer.[1][2][3][4][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Chlorothalonil-13C2. The following

table summarizes the required PPE for various laboratory activities.
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Activity
Eye/Face
Protection

Skin and Body
Protection

Respiratory
Protection

Hand
Protection

Weighing and

Aliquoting (Solid

Form)

Safety goggles

with side shields

or a face

shield[6][7]

Laboratory coat,

long pants, and

closed-toe

shoes. A

chemical-

resistant apron is

recommended.

[7][8]

A NIOSH-

approved

respirator with a

particulate filter

(e.g., N95, P100)

is required to

prevent

inhalation of dust

particles.[8][9]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).[7]

Handling

Solutions

Chemical splash

goggles or a face

shield.[6][7][8]

Chemical-

resistant apron

over a laboratory

coat, long pants,

and closed-toe

shoes.[7]

Work in a

certified chemical

fume hood. If a

fume hood is not

available, a

respirator with an

organic vapor

cartridge and a

particulate pre-

filter is required.

Elbow-length

chemical-

resistant gloves

(e.g., PVC,

nitrile, butyl).[7]

[10]

Spill Cleanup

Chemical splash

goggles and a

face shield.[6]

Chemical-

resistant suit or

coveralls, and

chemical-

resistant boots.

[6]

A full-face

respirator with

appropriate

cartridges for

organic vapors

and particulates

is required.[7][9]

Heavy-duty

chemical-

resistant gloves.

[6]

Waste Disposal
Safety glasses

with side shields.

Laboratory coat

and closed-toe

shoes.

Not generally

required if waste

is properly

contained.

Chemical-

resistant gloves.

General PPE Guidelines:
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Never wear leather or cloth gloves as they can absorb the chemical.[6][8]

Wear pants over boots to prevent chemicals from entering the boots.[11]

Wash reusable PPE after each use and inspect for damage before reuse.[6][11]

Contaminated clothing should be removed immediately and laundered separately from other

clothing before reuse.[12][13]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Chlorothalonil-13C2 is crucial for minimizing exposure risk.

2.1. Preparation:

Designate a Work Area: All work with Chlorothalonil-13C2 should be conducted in a

designated area, such as a chemical fume hood, with restricted access.

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (e.g.,

spatulas, glassware), and waste containers are readily available.

Review Safety Data Sheet (SDS): Although a specific SDS for the 13C2 isotopologue may

not be available, review the SDS for Chlorothalonil.[2][3][4][5]

Don PPE: Put on all required PPE as outlined in the table above before entering the

designated work area.

2.2. Handling:

Weighing: If working with solid Chlorothalonil-13C2, weigh the material in a chemical fume

hood or a ventilated balance enclosure to minimize dust inhalation. Use a wet method to

reduce dust during clean-up if necessary.[12]

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contact: Do not touch your face, eyes, or other exposed skin with gloved hands.
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No Eating or Drinking: Do not eat, drink, or smoke in the laboratory where Chlorothalonil-
13C2 is handled.[12]

2.3. Post-Handling:

Decontaminate: Clean all equipment and the work surface with an appropriate solvent and

detergent.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

first, followed by goggles/face shield, and then the lab coat.

Wash Hands: Wash hands thoroughly with soap and water after removing PPE.[13]

Disposal Plan
Proper disposal of Chlorothalonil-13C2 and associated waste is critical to prevent

environmental contamination.

Waste Classification: All waste contaminated with Chlorothalonil-13C2, including empty

containers, used PPE, and cleaning materials, must be treated as hazardous waste.[12]

Containerization:

Collect all solid and liquid waste in clearly labeled, sealed, and compatible containers.

For empty containers, triple rinse with a suitable solvent.[14] The rinsate should be

collected as hazardous waste.[14]

Do not dispose of undiluted chemicals on-site.[10]

Disposal:

Arrange for the disposal of hazardous waste through your institution's environmental

health and safety office.

Do not pour any Chlorothalonil-13C2 waste down the drain or dispose of it with regular

trash.[10]
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Chlorothalonil is very toxic to aquatic life; prevent it from entering waterways.[1][2][10][13]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of soap and water for 15-20 minutes.[13][14]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[12][14] Seek immediate medical attention.

[14]

Inhalation: Move the person to fresh air. If the person is not breathing, call for emergency

medical assistance and provide artificial respiration if trained to do so.[13][14]

Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an absorbent material like sand or earth.[10]

Collect the spilled material and absorbent into a sealed container for hazardous waste

disposal.[10][12]

Clean the spill area with a detergent and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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